Cas no 1956380-41-8 (1-(4-Bromo-2-chloropyridin-3-yl)ethanone)

• Product Name: 1-(4-Bromo-2-chloropyridin-3-yl)ethanone
• CAS No: 1956380-41-8
• MF: C₇H₅BrClNO
• MW: 234.477699995041
• CID: 4827872
• Update Time: 2025-08-02

1-(4-Bromo-2-chloropyridin-3-yl)ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(4-Bromo-2-chloropyridin-3-yl)ethanone

• Inchi： 1S/C7H5BrClNO/c1-4(11)6-5(8)2-3-10-7(6)9/h2-3H,1H3
• InChI Key： WJHVGAHORHXXBZ-UHFFFAOYSA-N
• SMILES： BrC1C=CN=C(C=1C(C)=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 165
• XLogP3: 2.2
• Topological Polar Surface Area: 30

Additional information on 1-(4-Bromo-2-chloropyridin-3-yl)ethanone

Introduction to 1-(4-Bromo-2-chloropyridin-3-yl)ethanone (CAS No. 1956380-41-8)

1-(4-Bromo-2-chloropyridin-3-yl)ethanone, with the CAS number 1956380-41-8, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a brominated and chlorinated pyridine ring linked to an ethanone moiety. The combination of these functional groups endows the molecule with a diverse range of chemical properties and potential biological activities.

The synthesis of 1-(4-Bromo-2-chloropyridin-3-yl)ethanone typically involves multi-step reactions, starting from readily available starting materials such as 2-chloro-4-bromopyridine and acetyl chloride. The reaction conditions and catalysts used can significantly influence the yield and purity of the final product. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly routes for the production of this compound, making it more accessible for large-scale applications in research and development.

In terms of its physical and chemical properties, 1-(4-Bromo-2-chloropyridin-3-yl)ethanone is a solid at room temperature with a molecular weight of approximately 265.59 g/mol. It is soluble in common organic solvents such as dimethyl sulfoxide (DMSO), dimethylformamide (DMF), and acetone, but has limited solubility in water. These solubility characteristics are crucial for its use in various biochemical assays and in vitro studies.

The biological activity of 1-(4-Bromo-2-chloropyridin-3-yl)ethanone has been extensively investigated in recent years. Studies have shown that this compound exhibits potent inhibitory effects on specific enzymes and receptors, making it a valuable tool in drug discovery and development. For instance, it has been reported to inhibit the activity of certain kinases, which are key regulators of cellular signaling pathways involved in cancer progression. Additionally, 1-(4-Bromo-2-chloropyridin-3-yl)ethanone has demonstrated anti-inflammatory properties by modulating the expression of pro-inflammatory cytokines.

In the context of medicinal chemistry, 1-(4-Bromo-2-chloropyridin-3-yl)ethanone serves as a lead compound for the design and synthesis of more potent and selective analogs. Structure-activity relationship (SAR) studies have provided insights into the critical structural features required for optimal biological activity. For example, modifications to the bromine or chlorine substituents can significantly alter the potency and selectivity of the compound against specific targets.

Clinical trials involving compounds derived from 1-(4-Bromo-2-chloropyridin-3-yl)ethanone are currently underway to evaluate their safety and efficacy in treating various diseases. Preliminary results have shown promising outcomes, particularly in preclinical models of cancer and inflammatory disorders. These findings underscore the potential therapeutic applications of this compound and its derivatives.

Beyond its direct therapeutic applications, 1-(4-Bromo-2-chloropyridin-3-yl)ethanone also plays a crucial role in chemical biology research. It is used as a probe to study protein-protein interactions, enzyme kinetics, and cellular signaling pathways. The ability to selectively target specific proteins or pathways makes it an invaluable tool for understanding complex biological processes at the molecular level.

In conclusion, 1-(4-Bromo-2-chloropyridin-3-yl)ethanone (CAS No. 1956380-41-8) is a versatile compound with significant potential in both research and therapeutic applications. Its unique chemical structure and biological activities make it an important molecule for further exploration in medicinal chemistry, pharmaceutical development, and chemical biology. As ongoing research continues to uncover new insights into its properties and mechanisms of action, it is likely that this compound will play an increasingly important role in advancing our understanding of human health and disease.